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Compound of Interest

Compound Name: 4-Butoxy-3-ethoxybenzaldehyde

Cat. No.: B1270981

Application Note AP-43B7

Introduction

4-Butoxy-3-ethoxybenzaldehyde is an aromatic aldehyde with potential applications in the
flavor and fragrance industry. As a derivative of benzaldehyde, it is expected to possess a
pleasant, sweet, and complex aroma profile. Its structure, featuring both butoxy and ethoxy
groups on the benzene ring, suggests a modification of the classic almond-like scent of
benzaldehyde, likely introducing creamy, fruity, and vanilla-like nuances. This document
provides an overview of its potential applications, physicochemical properties, and detailed
protocols for its synthesis and evaluation in flavor and fragrance formulations. While specific
data for 4-Butoxy-3-ethoxybenzaldehyde is limited, this note extrapolates information from
closely related compounds such as benzaldehyde, ethyl vanillin, and vanillyl butyl ether to
guide researchers and product developers.

Physicochemical Properties and Sensory Profile

The properties of 4-Butoxy-3-ethoxybenzaldehyde are crucial for its application in various
formulations. The following table summarizes its known and predicted characteristics.
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Property Value Source
Molecular Formula C13H1803 PubChem[1]
Molecular Weight 222.28 g/mol PubChem[1]
Predicted: Colorless to pale Inferred from related
Appearance o ) ]
yellow liquid or crystalline solid  benzaldehydes
) Inferred from ethyl vanillin,
Predicted: Sweet, creamy, )
] o ) ) vanillyl butyl ether, and other
Odor Profile vanilla-like, with fruity and

slightly woody undertones.

substituted benzaldehydes.[2]
[3]

Flavor Profile

Predicted: Sweet, creamy, with
notes of vanilla and a subtle

fruity character.

Inferred from ethyl vanillin and
its applications in food.[4][5]

Solubility

Predicted to be soluble in
ethanol and other organic
solvents commonly used in

perfumery.

Inferred from related

compounds.

Applications in Flavor Chemistry

Based on the characteristics of analogous compounds, 4-Butoxy-3-ethoxybenzaldehyde is

anticipated to be a valuable component in the creation of a variety of flavor profiles.

Potential Flavor Applications:

o Bakery and Confectionery: Its predicted sweet and creamy vanilla-like profile makes it an

excellent candidate for enhancing flavors in cakes, cookies, and chocolates.

e Beverages: It could be used to add depth and a smooth, creamy note to both alcoholic and

non-alcoholic beverages.

» Dairy Products: In ice cream and yogurts, it may impart a rich vanilla character.

Recommended Starting Usage Levels (Based on Analogy to Ethyl Vanillin):
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Product Category

Recommended Starting Concentration
(ppm)

Baked Goods 10-50
Confectionery 20 - 100
Beverages 5-20
Dairy Products 15-60

Applications in Fragrance Chemistry

In perfumery, 4-Butoxy-3-ethoxybenzaldehyde can act as a modifier and a fixative,

contributing to the overall complexity and longevity of a scent.[6]

Potential Fragrance Applications:

e Gourmand Fragrances: Its sweet, dessert-like aroma would be a key component in creating

comforting and edible-smelling perfumes.[6]

« Oriental and Woody Fragrances: It can soften and add a sweet, creamy facet to rich and

spicy compositions.

o Floral Fragrances: It can be used to introduce a creamy and powdery sweetness,

complementing white floral notes.

Recommended Usage Levels in Fragrance Concentrates (Based on Analogy to Benzaldehyde

and Ethyl Vanillin):

Product Category

Recommended Concentration (%)

Fine Fragrance (Eau de Parfum) 0.1-20

Personal Care (Lotions, Creams) 0.05-0.5

Soaps and Shampoos 01-1.0

Candles and Air Fresheners 0.5-5.0
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Experimental Protocols
Synthesis of 4-Butoxy-3-ethoxybenzaldehyde via
Williamson Ether Synthesis

This protocol describes a general method for the synthesis of 4-Butoxy-3-
ethoxybenzaldehyde from 3-ethoxy-4-hydroxybenzaldehyde (ethyl vanillin) and 1-
bromobutane. The Williamson ether synthesis is a reliable method for forming ethers from an
alkoxide and an alkyl halide.[7][8][9]

Materials:

3-Ethoxy-4-hydroxybenzaldehyde (Ethyl Vanillin)

e 1-Bromobutane

e Anhydrous Potassium Carbonate (K2CO3)

e Anhydrous Acetone or Dimethylformamide (DMF)

o Ethyl acetate

e Deionized water

e Brine (saturated NaCl solution)

Anhydrous Magnesium Sulfate (MgSO4) or Sodium Sulfate (Na2S04)
Procedure:

o Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar and a reflux
condenser, combine 3-ethoxy-4-hydroxybenzaldehyde (1.0 eq), anhydrous potassium
carbonate (1.5 eq), and anhydrous acetone or DMF (10 mL per gram of ethyl vanillin).

» Addition of Alkylating Agent: To the stirred suspension, add 1-bromobutane (1.1 eq) dropwise
at room temperature.
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Reaction: Heat the mixture to reflux and maintain for 4-6 hours. Monitor the reaction
progress by Thin Layer Chromatography (TLC).

Work-up: After the reaction is complete, cool the mixture to room temperature and filter to
remove the potassium carbonate. Wash the solid with a small amount of acetone.

Extraction: Concentrate the filtrate under reduced pressure. Dissolve the residue in ethyl
acetate and wash sequentially with deionized water and brine.

Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or
sodium sulfate, filter, and concentrate the filtrate under reduced pressure to obtain the crude
product.

Purification: Purify the crude product by column chromatography on silica gel using a
hexane/ethyl acetate gradient to yield pure 4-Butoxy-3-ethoxybenzaldehyde.
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Reactants

3-Ethoxy-4-hydroxybenzaldehyde
(Ethyl Vanillin)

1-Bromobutane

K2COs (Base)

Acetone (Solvent)

Process

Product

mm.g 4-Butoxy-3-ethoxybenzaldehyde

Reaction
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Reflux Work-up & Extraction Purification
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Preparation

Prepare 10% solution in Ethanol
Dip smelling strips

Evaluation Stages

Initial Evaluation (t=0)

Evaluation at 24 hrs
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Analyze Intensity Data

Generate Sensory Profile
& Substantivity Curve
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b1270981?utm_src=pdf-custom-synthesis
https://pubchemlite.lcsb.uni.lu/e/compound/1580153
https://www.perfumersworld.com/view.php?pro_id=1VV00179
https://www.nbinno.com/article/fragrances-and-flavors/vanillyl-butyl-ether-enhancing-flavors-and-fragrances-a-manufacturers-guide-dz
https://www.aroma-holly.com/product/ethyl-vanillin/
https://www.xa-gs.com/news/a-guide-to-ethyl-vanillin.html
https://www.chemicalbull.com/blogs/use-of-4-methylbenzaldehyde-in-creating-scents-and-perfumes
https://www.organic-chemistry.org/namedreactions/williamson-synthesis.shtm
https://www.masterorganicchemistry.com/2014/10/24/the-williamson-ether-synthesis/
https://www.jk-sci.com/blogs/resource-center/williamson-ether-synthesis
https://www.benchchem.com/product/b1270981#application-of-4-butoxy-3-ethoxybenzaldehyde-in-flavor-and-fragrance-chemistry
https://www.benchchem.com/product/b1270981#application-of-4-butoxy-3-ethoxybenzaldehyde-in-flavor-and-fragrance-chemistry
https://www.benchchem.com/product/b1270981#application-of-4-butoxy-3-ethoxybenzaldehyde-in-flavor-and-fragrance-chemistry
https://www.benchchem.com/product/b1270981#application-of-4-butoxy-3-ethoxybenzaldehyde-in-flavor-and-fragrance-chemistry
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1270981?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1270981?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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